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Compound of Interest

Compound Name:
HT-2 Toxin 3-Glucuronide-

13C2,D3

Cat. No.: B1157420

Get Quote

Executive Summary: The "Trojan Horse" Hazard
HT-2 Toxin 3-Glucuronide-13C2,D3 is a high-value, stable isotope-labeled internal standard

used primarily in LC-MS/MS analysis of mycotoxins.[1] While the glucuronide conjugation is a

metabolic detoxification pathway, laboratory handling requires a "Parent Toxin" safety posture.

Why? Glucuronides are "masked mycotoxins." In the presence of specific enzymes

(glucuronidases found on skin or in saliva) or under acidic conditions, the conjugate can

hydrolyze, releasing the highly toxic HT-2 Toxin (a Type A Trichothecene).[1] This compound is

a potent inhibitor of protein synthesis and a severe dermal irritant.

Operational Goal: Achieve Zero Exposure (Safety) and Zero Loss (Economic/Analytical

Integrity).
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Parameter Specification Critical Implications

Compound Class
Type A Trichothecene

Conjugate

Potent blister agent; inhibits

DNA/RNA synthesis.[1]

Physical State Lyophilized Powder or Solution

Powder: High inhalation/static

risk. Solution: Dermal

absorption risk.[2]

Isotope Label
C

, D

Chemically identical toxicity to

unlabeled form; extremely high

financial value ($1000+/mg).[1]

Primary Routes Inhalation, Dermal, Ocular

Skin: Causes

necrosis/blistering. Lungs:

Severe respiratory irritation.

BSL Level BSL-2 (Chemical Equivalent)
Handle in certified containment

(Fume Hood/BSC).[1][3]

Personal Protective Equipment (PPE) Matrix
Do not rely on standard "lab basics." Trichothecenes penetrate standard latex rapidly.

Tier 1: Standard Handling (Sealed Vials / Dilute
Solutions)
For inventory checks, moving sealed vials, or handling dilute LC-MS samples.[1]

Hand Protection:Double Nitrile Gloves (Minimum thickness: 5 mil outer, 4 mil inner).

Protocol: Inspect for micro-tears. Change immediately if splashed.

Eye Protection: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due

to aerosol risk.

Body Protection: Lab coat (buttoned to neck) with cuffed sleeves. Long pants. Closed-toe

chemically resistant shoes.[1]
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Tier 2: High Risk Operations (Reconstitution / Spills)
For opening vials, reconstituting powder, or cleaning spills.[1]

Hand Protection:Laminate Film Gloves (e.g., Silver Shield® or 4H®) worn under Nitrile

gloves.

Reasoning: Trichothecenes can permeate nitrile in <30 minutes. Laminates provide >4

hour breakthrough time.

Respiratory Protection: Work must be done in a Class II, Type A2 Biosafety Cabinet (BSC) or

Chemical Fume Hood.

If hood is unavailable (Emergency only): Full-face respirator with P100/OV cartridges.[1]

Body Protection: Disposable Tyvek® sleeves or apron over the lab coat to prevent sleeve

contamination during reaching.

Operational Workflow: "Zero-Loss" Reconstitution
Expert Insight: Never weigh milligram quantities of this isotope powder. Static electricity will

cause the powder to "jump," leading to exposure and financial loss. Use the Whole-Vial

Reconstitution Method.[1]
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1. Receipt & Inspection
(Check seal integrity)

2. Storage
(-20°C, Dark, Desiccated)

3. Thermal Equilibration
(Warm to Room Temp in Hood)

 prevent condensation

4. Whole-Vial Reconstitution
(Add solvent directly to vial)

 solvent addition

5. Dissolution
(Vortex/Sonicate 2 mins)

6. Aliquoting
(Transfer to amber silanized vials)

7. Waste Disposal
(Chemical Inactivation)

 residuals

Click to download full resolution via product page

Figure 1: Safe Handling Workflow designed to minimize aerosol generation and static loss.[1]

Step-by-Step Protocol:
Equilibration: Remove vial from freezer. Allow it to reach room temperature inside a

desiccator before opening. This prevents condensation from hydrolyzing the glucuronide.
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Solvent Addition: Do not remove the powder. Inject the reconstitution solvent (typically

Acetonitrile/Water or Methanol) directly through the septum or into the open vial.

Dissolution: Vortex gently. Ensure solution washes the sides of the vial.

Transfer: Use a gas-tight syringe or positive-displacement pipette to transfer the stock

solution.[1]

Decontamination & Disposal Strategy
Trichothecenes are chemically stable; standard autoclaving or mild bleach is ineffective. You

must break the epoxide ring to detoxify.

The "Red-Bag" Inactivation Recipe
For spills, glassware, and liquid waste, use the following mixture:

Component Concentration Function

Sodium Hypochlorite (NaOCl)
2.5% (approx. 50% household

bleach)
Oxidizer

Sodium Hydroxide (NaOH) 0.25 N Alkaline hydrolysis agent

Protocol:

Soak: Immerse contaminated tips/vials or cover spills with the solution.

Time: Allow 4 hours of contact time. (Standard 30 min is insufficient for complete

trichothecene destruction).

Neutralize: After 4 hours, neutralize with dilute acid (e.g., HCl) before disposal into

hazardous waste streams.

Disposal: Label as "Chemically Deactivated Mycotoxin Waste."

Emergency Response
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Exposure Event

Skin Contact

Eye Contact

Inhalation

1. Remove PPE/Clothing
2. Wash with soap/water (15 min)

3. Do NOT scrub (abrasion)

1. Flush eyewash (15 min)
2. Hold eyelids open

1. Move to fresh air
2. Seek medical aid immediately

Click to download full resolution via product page

Figure 2: Immediate response protocols for exposure events.

Medical Note: If seeking medical attention, inform the physician that the exposure involves a

Trichothecene Mycotoxin (T-2/HT-2 analog).[1] Treatment is supportive; there is no specific

antidote.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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